Cas no 101038-63-5 (Ethyl 4-(pyrrolidin-1-yl)benzoate)

Ethyl 4-(pyrrolidin-1-yl)benzoate structure
101038-63-5 structure
Product Name:Ethyl 4-(pyrrolidin-1-yl)benzoate
CAS No:101038-63-5
MF:C13H17NO2
MW:219.279583692551
CID:124439
PubChem ID:773371
Update Time:2024-11-04

Ethyl 4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(pyrrolidin-1-yl)benzoate
    • 4-Pyrrolidin-1-yl-benzoic acid ethyl ester
    • ABT263
    • Benzoic acid, 4-(1-pyrrolidinyl)-, ethyl ester
    • ethyl 4-pyrrolidin-1-ylbenzoate
    • ethyl 4-(pyrrolidine-1-yl)benzoate
    • ethyl 4-pyrrolidinobenzoate
    • ethyl p-(pyrrolidino)benzoate
    • pyrrolidinobenzoic acid ethylester
    • RARECHEM AL BI 1489
    • Ethyl 4-(1-Pyrrolidinyl)Benzoate
    • MFCD01552913
    • SR-01000310447-1
    • DTXSID70354426
    • FT-0737846
    • AKOS000509972
    • CS-0339947
    • HMS1557N07
    • BEA03863
    • Oprea1_629201
    • SR-01000310447
    • METHYL4-CHLORO-5,8-DIFLUORO-QUINOLINE-2-CARBOXYLATE
    • 101038-63-5
    • RKJDCQVVECOVJR-UHFFFAOYSA-N
    • Oprea1_723946
    • TimTec1_008389
    • SCHEMBL3898465
    • 4-pyrrolidin-1-ylbenzoic acid ethyl ester
    • BAS 01217122
    • STK722055
    • DB-058553
    • Inchi: 1S/C13H17NO2/c1-2-16-13(15)11-5-7-12(8-6-11)14-9-3-4-10-14/h5-8H,2-4,9-10H2,1H3
    • InChI Key: RKJDCQVVECOVJR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)N1CCCC1)=O

Computed Properties

  • Exact Mass: 219.12600
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.52850

Ethyl 4-(pyrrolidin-1-yl)benzoate Pricemore >>

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